Cas no 1060802-13-2 (1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one)
1060802-13-2 structure
Product Name:1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
CAS No:1060802-13-2
MF:C7H3ClF3NO
MW:209.553031206131
MDL:MFCD13189040
CID:1034575
PubChem ID:71301929
Update Time:2025-04-20
1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Chloropyridin-4-yl)-2,2,2-trifluoroethanone
- 1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
- DB-300554
- EN300-1931022
- CS-0267905
- MFCD13189040
- AB67619
- 1060802-13-2
- J-503133
- AKOS016014730
- DTXSID10744468
-
- MDL： MFCD13189040
- Inchi： 1S/C7H3ClF3NO/c8-5-3-12-2-1-4(5)6(13)7(9,10)11/h1-3H
- InChI Key： ICCNDTGRGXLQCF-UHFFFAOYSA-N
- SMILES： ClC1C=NC=CC=1C(C(F)(F)F)=O
Computed Properties
- Exact Mass: 208.9855259g/mol
- Monoisotopic Mass: 208.9855259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 30Ų
1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM174765-1g |
1-(3-Chloropyridin-4-yl)-2,2,2-trifluoroethanone |
1060802-13-2 | 95% | 1g |
$482 | 2021-08-05 | |
| Chemenu | CM174765-1g |
1-(3-Chloropyridin-4-yl)-2,2,2-trifluoroethanone |
1060802-13-2 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A029182476-1g |
1-(3-Chloropyridin-4-yl)-2,2,2-trifluoroethanone |
1060802-13-2 | 95% | 1g |
$407.68 | 2023-09-04 | |
| eNovation Chemicals LLC | Y0980100-1g |
1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethanone |
1060802-13-2 | 95% | 1g |
$800 | 2023-09-03 | |
| Enamine | EN300-1931022-0.05g |
1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
1060802-13-2 | 0.05g |
$948.0 | 2023-09-17 | ||
| Enamine | EN300-1931022-0.1g |
1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
1060802-13-2 | 0.1g |
$993.0 | 2023-09-17 | ||
| Enamine | EN300-1931022-0.25g |
1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
1060802-13-2 | 0.25g |
$1038.0 | 2023-09-17 | ||
| Enamine | EN300-1931022-0.5g |
1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
1060802-13-2 | 0.5g |
$1084.0 | 2023-09-17 | ||
| Enamine | EN300-1931022-1.0g |
1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
1060802-13-2 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1931022-2.5g |
1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one |
1060802-13-2 | 2.5g |
$2211.0 | 2023-09-17 |
1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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